Cas no 148031-34-9 (Eptifibatide)

• Product Name: Eptifibatide
• CAS No: 148031-34-9
• MF: C₃₅H₄₉N₁₁O₉S₂
• MW: 831.961864233017
• CID: 65073
• PubChem ID: 123610
• Update Time: 2025-08-04

Eptifibatide Chemical and Physical Properties

Names and Identifiers

• EPTIFIBATIDE
• EPTIFIBATIDE ACETATE
• INTEGRELIN
• MAP-LYS-GLY-ASP-TRP-PRO-CYS-NH2
• n6-(aminoiminomethyl)-n2-(3-mercapto-1-oxopropyl-l-lysylglycyl-l-a-aspartyl-l-tryptophyl-l-prolyl-l-cysteinamide
• Mpr-Harg-Gly-Asp-Trp-Pro-Cys-NH2,( Disulfide Bridge:1-7)
• Human Eptifibatide
• EFTIFIBATIDE
• Eptifitide
• Mpr-Harg-Gly-Asp-Trp-Pro-Cys-NH2,( Disulfide Bridg on Mpr and Cys)
• Map-Har-Gly-Asp-Trp-Pro-Cys-NH2(Disulfide bridge, Map1-Cys6)
• Integrilin (TN)
• Eptifibatide (INN)
• HMS3743E11
• AMY25372
• BCP02070
• L-Cysteinamide,N6-(aminoiminomethyl)-N2-(3-mercapto-1-oxopropyl)-L-lysylglycyl-L-a-aspartyl-L-tryptophyl-L-prolyl-, cyclic (16)-disulfide
• FT-0652986
• SCHEMBL1649793
• SR-01000942234
• Integrilin
• Eptifibatide Acetate OAIae degrees IeA
• CHEMBL4303580
• Eptifibatide; Integrilin; CHEBI:291902
• 2-[11-(4-carbamimidamidobutyl)-3-carbamoyl-20-[(1H-indol-3-yl)methyl]-1,9,12,15,18,21-hexaoxo-docosahydro-1H-pyrrolo[2,1-g]1,2-dithia-5,8,11,14,17,20-hexaazacyclotricosan-17-yl]acetic acid
• 148031-34-9;Eptifibatide acetate; Integrilin; Integrelin
• DTXSID60861477
• L-Cysteinamide,N6-(aminoiminomethyl)-N2-(3-mercapto-1-oxopropyl)-L-lysylglycyl-L-a-aspartyl-L-tryptophyl-L-prolyl-, cyclic (1?6)-disulfide
• D06888
• 2-[20-carbamoyl-12-[4-(diaminomethylideneamino)butyl]-3-(1H-indol-3-ylmethyl)-2,5,8,11,14,22-hexaoxo-17,18-dithia-1,4,7,10,13,21-hexazabicyclo[21.3.0]hexacosan-6-yl]acetic acid
• NS00007519
• {11-(4-Carbamimidamidobutyl)-3-carbamoyl-20-[(1H-indol-3-yl)methyl]-1,9,12,15,18,21-hexaoxodocosahydro-7H-pyrrolo[2,1-g][1,2,5,8,11,14,17,20]dithiahexaazacyclotricosin-17-yl}acetic acid
• FT-0602106
• EN300-120649
• SR-01000942234-1
• SCHEMBL8284422
• 148031-34-9
• L-Cysteinamide,N6-(aminoiminomethyl)-N2-(3-mercapto-1-oxopropyl)-L-lysylglycyl-L-a-aspartyl-L-tryptophyl-L-prolyl-, cyclic (1->6)-disulfide
• SBI-0654158.0001
• BRD-A90547603-001-02-5
• DB-044679
• Eptifibatide

• Inchi： 1S/C35H49N11O9S2/c36-30(51)25-18-57-56-13-10-27(47)42-22(8-3-4-11-39-35(37)38)31(52)41-17-28(48)43-23(15-29(49)50)32(53)44-24(14-19-16-40-21-7-2-1-6-20(19)21)34(55)46-12-5-9-26(46)33(54)45-25/h1-2,6-7,16,22-26,40H,3-5,8-15,17-18H2,(H2,36,51)(H,41,52)(H,42,47)(H,43,48)(H,44,53)(H,45,54)(H,49,50)(H4,37,38,39)
• InChI Key： CZKPOZZJODAYPZ-UHFFFAOYSA-N
• SMILES： S1CC(C(N)=O)NC(C2CCCN2C(C(CC2=CNC3C=CC=CC2=3)NC(C(CC(=O)O)NC(CNC(C(CCCC/N=C(\N)/N)NC(CCS1)=O)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 831.31600
• Monoisotopic Mass: 831.31561453 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 57
• Rotatable Bond Count: 10
• Complexity: 1520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 1000
• XLogP3: -2.4
• Topological Polar Surface Area: 377
• Molecular Weight: 832.0

Experimental Properties

• Density: 1.62g/cm3
• Melting Point: 92-98°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.742
• Solubility: In water, 1108 mg/L at 25 °C (est)
• PSA: 374.49000
• LogP: 1.62840
• Vapor Pressure: 1.78X10-40 mm Hg at 25 °C (est)

Eptifibatide Security Information

• Hazardous Material transportation number：UN 2811 6.1/PG 3
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38; R22